1-(Hexahydro-1H-pyrrolizin-7a-yl)ethanone

• IUPAC Name: 1-(1,2,3,5,6,7-hexahydropyrrolizin-8-yl)ethanone
• InChI: InChI=1S/C9H15NO/c1-8(11)9-4-2-6-10(9)7-3-5-9/h2-7H2,1H3
• InChI Key: QRJYWWKDKXNICV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C12CCCN1CCC2
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol

Description

1-(Hexahydro-1H-pyrrolizin-7a-yl)ethanone is a chemical compound with the molecular formula C9H15NO. It is a derivative of Hexahydro-1H-pyrrolizin-7a-ylmethanol, which is an intermediate used to prepare azacycloalkylalkyl heteroaryl ethers as cholinergic agonists.

Synthesis Analysis

The synthesis of 1-(Hexahydro-1H-pyrrolizin-7a-yl)ethanone involves several steps. In one method, MeLi is added to a mixture of the precursor compound in tetrahydrofuran (THF) at -78°C under an inert atmosphere. The mixture is stirred at this temperature for 2 hours. The reaction is then quenched with NH4Cl and extracted with EtOAc. The organic layer is washed with brine, dried over MgSO4, and the product is purified by column chromatography.

Molecular Structure Analysis

The molecular structure of 1-(Hexahydro-1H-pyrrolizin-7a-yl)ethanone can be represented by the InChI code: QRJYWWKDKXNICV-UHFFFAOYSA-N. This compound has a molecular weight of 153.22.

Physical And Chemical Properties Analysis

1-(Hexahydro-1H-pyrrolizin-7a-yl)ethanone is a liquid at room temperature. The compound has a molecular weight of 153.22.

Safety and Hazards

The safety information for 1-(Hexahydro-1H-pyrrolizin-7a-yl)ethanone indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.